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Compound of Interest

Compound Name: 2-Isopropyl-5-methyl-4-nitrophenol

Cat. No.: B2404095 Get Quote

Essential Safety and Handling Guide for 2-
Isopropyl-5-methyl-4-nitrophenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Isopropyl-5-methyl-4-nitrophenol in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

management of this chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Isopropyl-5-methyl-4-
nitrophenol is provided below.

Property Value

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.21 g/mol [1]

Appearance
Not specified, handle as a potentially hazardous

chemical

CAS Number 36778-56-0[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
2-Isopropyl-5-methyl-4-nitrophenol and related nitrophenols are classified as hazardous.

The primary hazards include acute toxicity if swallowed, in contact with skin, or if inhaled. It can

cause skin and serious eye irritation, as well as respiratory irritation.[2][3] Therefore, stringent

adherence to PPE guidelines is mandatory.

PPE Category Recommended Equipment Specification

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Must conform to EN166, ANSI

Z87.1, or equivalent standards.

[4][5]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Natural

latex rubber).

Gloves must be inspected prior

to use.[4][5]

Body Protection

Protective clothing, such as a

lab coat. For larger spills, a

chemical-resistant suit may be

necessary.

Complete protective clothing is

required in case of fire.[3]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator is

required.

A self-contained breathing

apparatus (SCBA) is

necessary for firefighting.[2][5]

Safe Handling and Operational Workflow
A systematic approach to handling 2-Isopropyl-5-methyl-4-nitrophenol is crucial to minimize

exposure and ensure safety. The following diagram illustrates the recommended workflow from

preparation to disposal.
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Safe handling workflow for 2-Isopropyl-5-methyl-4-nitrophenol.
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1. Preparation:

Ensure adequate ventilation, preferably by working inside a chemical fume hood.[2]

Verify that an eyewash station and safety shower are accessible.[6]

Wear all required PPE before handling the chemical.[2]

Keep the container tightly closed when not in use.[2][5]

2. Handling and Use:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][5]

Do not eat, drink, or smoke when using this product.[2][5]

Wash hands thoroughly after handling.[2][5]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

3. Spill Response:

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

For solid spills, sweep up and shovel into a suitable container for disposal without creating

dust.[2][5]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container.[6]

Ventilate the area and wash the spill site after material pickup is complete.

4. Decontamination:

Thoroughly wash all surfaces and equipment that have come into contact with the chemical.

Remove and wash contaminated clothing before reuse.[2][3]
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical

attention.[2][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2]

Storage and Disposal Plan
Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[2][5]

Store locked up and away from incompatible materials.[2][3] Some sources recommend

refrigerated storage (-5°C to 5°C) and protection from light.[3]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][5]

Do not let the product enter drains.[5]
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Contaminated packaging should be disposed of as unused product.[5]

Note: The information provided in this guide is based on available safety data sheets for 2-
Isopropyl-5-methyl-4-nitrophenol and structurally related compounds. It does not contain

detailed experimental methodologies as this information is not present in the source safety

documents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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